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Compound of Interest

Compound Name: 2-Chloro-6-O-methyl-inosine

Cat. No.: B029386

Introduction

2-Chloro-6-O-methyl-inosine is a synthetic purine nucleoside analog. As a derivative of
inosine, it incorporates a chlorine atom at the 2-position and a methyl ether at the 6-position of
the purine ring. These modifications make it a valuable intermediate in medicinal chemistry and
a tool for biochemical research.[1] Its structural similarity to endogenous nucleosides allows it
to interact with biological systems, while its unique substitutions provide sites for further
chemical modification and can influence its metabolic stability.[2] This document provides
detailed guidelines for the safe handling, storage, and application of 2-Chloro-6-O-methyl-
inosine, intended for researchers, scientists, and drug development professionals.

Compound Properties and Characteristics

A thorough understanding of the physicochemical properties of 2-Chloro-6-O-methyl-inosine
is fundamental to its proper handling and use.
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Property Value Source
CAS Number 15465-92-6 [3]
Molecular Formula C11H13CIN4Os [3]
Molecular Weight 316.70 g/mol [4]
White to off-white crystalline
Appearance _ [5]
solid
Purity Typically =98% [6]

Structural Analogy and Potential Applications:

2-Chloro-6-O-methyl-inosine is a hypoxanthine analog. Hypoxanthine and its derivatives are
involved in various metabolic pathways.[5] The modifications at the C2 and C6 positions of the
purine ring make this compound a versatile precursor for the synthesis of more complex
nucleoside analogs. The chloro group can be a site for nucleophilic substitution, and the
methoxy group can be modified or cleaved to yield other functional groups. Such derivatives
are of interest in the development of antiviral and anticancer agents.[7]

Safe Handling and Personal Protective Equipment
(PPE)

As with any chemical compound, proper safety precautions are paramount when handling 2-
Chloro-6-O-methyl-inosine.

2.1. Engineering Controls:

o Work in a well-ventilated area. A chemical fume hood is recommended, especially when
handling the powdered form or preparing solutions.

2.2. Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles or a face shield.
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» Hand Protection: Use nitrile or other chemically resistant gloves. Inspect gloves for any tears
or punctures before use.

» Body Protection: Alab coat is required. For larger quantities or in case of a spill, additional
protective clothing may be necessary.

» Respiratory Protection: If working outside of a fume hood and there is a risk of inhaling dust,
a NIOSH-approved respirator with a particulate filter is recommended.

2.3. General Hygiene Practices:

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound.

Storage and Stability

Proper storage is critical to maintain the integrity and purity of 2-Chloro-6-O-methyl-inosine.
3.1. Solid Compound:

o Temperature: Store at -20°C for long-term storage.[6]

o Atmosphere: Store in a tightly sealed container under an inert atmosphere (e.g., argon or
nitrogen) to prevent hydrolysis from atmospheric moisture.[5]

¢ Light: Protect from light.
3.2. Stock Solutions:

The stability of 2-Chloro-6-O-methyl-inosine in solution is a critical factor for experimental
reproducibility. While specific stability data for this compound is not extensively published, data
from the closely related compound 2-chloro-2'-deoxyadenosine suggests that it is stable at
neutral and basic pH but undergoes rapid degradation in acidic conditions.[8]
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e Solvent Selection: Based on general solubility of nucleoside analogs, Dimethyl Sulfoxide
(DMSO) is a common solvent for preparing high-concentration stock solutions. For aqueous
buffers, it is crucial to maintain a neutral to slightly basic pH.

e pH: Prepare aqueous solutions in buffers with a pH of 7.0 or higher. Avoid acidic buffers.

o Temperature: Store stock solutions at -20°C or -80°C in small aliquots to minimize freeze-
thaw cycles.

o Recommendation: It is advisable to prepare fresh aqueous solutions for each experiment. If
storing for a short period, keep on ice. For longer-term storage in solution, use an organic
solvent like DMSO and store at -80°C.

Potential Degradation Pathway:

The primary degradation pathway for nucleosides in acidic conditions is the hydrolysis of the N-
glycosidic bond, which separates the purine base from the ribose sugar.[9] For 2-Chloro-6-O-
methyl-inosine, this would likely result in the formation of 2-chloro-6-methoxypurine and
ribose.

Degradation Products

Acidic Hydrolysis (low pH) G—chloro-&methoxypurina
|

|
Ribose

Click to download full resolution via product page

G—ChIoro-6-O-methyI-inosin9

Caption: Predicted acidic hydrolysis of 2-Chloro-6-O-methyl-inosine.

Application Protocols

2-Chloro-6-O-methyl-inosine is primarily used as a chemical intermediate in the synthesis of
other nucleoside analogs.
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4.1. Preparation of Stock Solutions:

Objective: To prepare a concentrated stock solution for use in subsequent experiments.
Materials:

e 2-Chloro-6-O-methyl-inosine powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

» Sterile microcentrifuge tubes or vials

Protocol:

o Equilibrate the vial of 2-Chloro-6-O-methyl-inosine to room temperature before opening to
prevent condensation of moisture.

 In a chemical fume hood, weigh the desired amount of the compound into a sterile vial.

e Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,
10 mM or 100 mM).

» Vortex briefly to dissolve the compound completely. Gentle warming (e.g., 37°C) may be
applied if necessary.

 Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

» Label the aliquots clearly with the compound name, concentration, solvent, and date of
preparation.

» Store the aliquots at -80°C.
4.2. Use as a Synthetic Precursor:

2-Chloro-6-O-methyl-inosine can be used in various organic synthesis reactions, particularly
for modifications at the C2 and C6 positions of the purine ring.
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Example Workflow: Nucleophilic Substitution at the C2 Position

2-Chloro-6- Dissolve in aprotc solvent | peacrion_setup |—Add nucleophile (e.g., amine thio) , |y, cigqphile_Adition |—Heatcatalystas required y{ poaciion_Gonditions

Click to download full resolution via product page
Caption: General workflow for nucleophilic substitution.

Note: The specific reaction conditions (solvent, temperature, catalyst, and reaction time) will
depend on the nucleophile used and the desired product. Researchers should consult relevant
literature for specific protocols.[10]

4.3. Use in Enzymatic Assays:

As a nucleoside analog, 2-Chloro-6-O-methyl-inosine could potentially be a substrate or
inhibitor for enzymes involved in nucleoside metabolism, such as purine nucleoside
phosphorylase or adenosine deaminase.[11]

Protocol for Investigating Enzyme Inhibition:

Objective: To determine if 2-Chloro-6-O-methyl-inosine inhibits a specific enzyme.
Materials:

e Enzyme of interest (e.g., adenosine deaminase)

o Natural substrate for the enzyme (e.g., adenosine)

o Assay buffer (ensure pH is optimal for the enzyme and does not degrade the compound)
e 2-Chloro-6-O-methyl-inosine stock solution

o Detection reagent (to measure substrate consumption or product formation)

o 96-well plate and plate reader

Protocol:
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e Prepare a series of dilutions of the 2-Chloro-6-O-methyl-inosine stock solution in the assay
buffer.

e In a 96-well plate, add the enzyme, the natural substrate, and varying concentrations of 2-
Chloro-6-O-methyl-inosine. Include control wells with no inhibitor and wells with no enzyme
(blank).

 Incubate the plate at the optimal temperature for the enzyme for a set period.
» Stop the reaction and add the detection reagent.
e Measure the signal (e.g., absorbance or fluorescence) using a plate reader.

o Calculate the percentage of enzyme inhibition at each concentration of 2-Chloro-6-O-
methyl-inosine and determine the ICso value if applicable.

Waste Disposal

All waste containing 2-Chloro-6-O-methyl-inosine must be disposed of as hazardous
chemical waste.

» Solid Waste: Collect any unused solid compound and contaminated materials (e.g., weigh
boats, gloves) in a designated, labeled hazardous waste container.

 Liquid Waste: Collect all solutions containing 2-Chloro-6-O-methyl-inosine in a sealed,
labeled container for halogenated organic waste. Do not pour down the drain.

» Follow all local, state, and federal regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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